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Abstract
This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2'-Bromoacetanilide (CAS No. 614-76-

6). It is intended for researchers, scientists, and drug development professionals who handle

this compound. This document outlines the specific GHS hazard classifications, associated

hazard (H) and precautionary (P) statements, and provides an overview of the standardized

experimental protocols relevant to determining these classifications. While quantitative

toxicological data such as LD50 values for 2'-Bromoacetanilide are not readily available in

published literature, this guide describes the methodologies for the key toxicological endpoints

identified. A logical workflow for hazard classification under GHS is also presented.

GHS Hazard Classification
2'-Bromoacetanilide is classified as a hazardous substance according to the GHS. The

primary hazards are related to irritation of the skin, eyes, and respiratory system. The

classification is consistently reported across various supplier safety data sheets and chemical

databases.[1][2][3]

The GHS pictogram assigned to 2'-Bromoacetanilide is the exclamation mark, which is used

for substances that are irritants, skin sensitizers, acutely toxic (harmful), narcotic, or hazardous

to the ozone layer.[1][4] The signal word is "Warning".[1][3][4]
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Table 1: GHS Hazard Classification Summary for 2'-
Bromoacetanilide

Hazard Class Hazard Category GHS Classification Source

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [1][2][3]

Serious Eye

Damage/Eye Irritation
Category 2

Causes serious eye

irritation
[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
[1][2]

Hazard and Precautionary Statements
The GHS framework uses standardized Hazard (H) and Precautionary (P) statements to

communicate the risks and safety measures.

Table 2: Assigned H- and P-Statements for 2'-
Bromoacetanilide
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Code Statement Type Source

H315 Causes skin irritation Hazard [1][4][5]

H319
Causes serious eye

irritation
Hazard [1][4][5]

H335
May cause respiratory

irritation
Hazard [1][4][5]

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

Precautionary [1][6]

P264
Wash skin thoroughly

after handling.
Precautionary [1][6]

P271

Use only outdoors or

in a well-ventilated

area.

Precautionary [1][6]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Precautionary [1][6]

P302+P352
IF ON SKIN: Wash

with plenty of water.
Precautionary [1][6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Precautionary [6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Precautionary [1][6]
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P319
Get medical help if

you feel unwell.
Precautionary [1]

P332+P317
If skin irritation occurs:

Get medical help.
Precautionary [1]

P337+P317

If eye irritation

persists: Get medical

help.

Precautionary [1]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

Precautionary [1][6]

P405 Store locked up. Precautionary [1][6]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

Precautionary [1][6]

Experimental Protocols for Hazard Determination
While specific toxicological studies for 2'-Bromoacetanilide are not publicly available, the GHS

classifications are based on standardized methodologies, such as those published by the

Organisation for Economic Co-operation and Development (OECD). The following sections

describe the principles of the test guidelines relevant to the identified hazards.

Skin Irritation (GHS Category 2)
The determination of skin irritation potential is typically conducted following OECD Test

Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[2][7][8]

This in vitro method is a preferred alternative to traditional animal testing.

Principle: The test method is based on the premise that irritant chemicals can penetrate the

stratum corneum and cause damage to the underlying keratinocytes.[9] This damage is

measured as a decrease in cell viability.
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Methodology:

Test System: A three-dimensional Reconstructed Human Epidermis (RhE) model, which

mimics the biochemical and physiological properties of the upper layers of human skin, is

used.[2][7]

Application: The test chemical (2'-Bromoacetanilide) is applied topically to the surface of

the RhE tissue.

Incubation: The tissue is exposed to the chemical for a defined period (e.g., 60 minutes)

followed by a post-exposure incubation period (e.g., 42 hours).[2]

Viability Assessment: Cell viability is measured by the ability of the tissue's mitochondrial

dehydrogenases to convert the vital dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) into a blue formazan salt.[9][10] The amount of formazan

produced is measured spectrophotometrically.

Classification: A chemical is classified as a GHS Category 2 irritant if the mean tissue

viability is reduced to 50% or less of the negative control.[2][8] A viability of greater than 50%

indicates the substance is not classified as an irritant.[2]

Serious Eye Irritation (GHS Category 2)
Eye irritation potential can be assessed using a variety of in vitro and ex vivo methods to

reduce or replace animal testing. A common method is the OECD Test Guideline 437 (Bovine

Corneal Opacity and Permeability Test Method - BCOP).[11][12][13]

Principle: The BCOP assay evaluates chemically-induced corneal damage by measuring

changes in corneal opacity (light scattering) and permeability to fluorescein dye.[11] These

endpoints correlate with different types of damage seen in vivo.

Methodology:

Test System: Corneas are obtained from the eyes of freshly slaughtered cattle as a by-

product.[12]
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Application: The test chemical is applied to the anterior surface of the cornea for a set

exposure time (e.g., 10 minutes for liquids).[14]

Opacity Measurement: Opacity is measured using an opacitometer, which quantifies the

amount of light transmitted through the cornea before and after exposure.

Permeability Measurement: After exposure and rinsing, sodium fluorescein is applied to

the anterior side of the cornea. The amount of dye that penetrates through to the posterior

chamber is measured with a spectrophotometer.[12]

Classification: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values. A chemical is identified as causing serious eye damage (GHS Category

1) if the IVIS exceeds a certain threshold. While the BCOP is primarily used to identify

Category 1 and "no category" chemicals, it forms a key part of a tiered testing strategy to

distinguish Category 2 irritants.[13][15] The classification of 2'-Bromoacetanilide as a

Category 2 irritant suggests that it induces reversible eye irritation.

Specific Target Organ Toxicity - Single Exposure (GHS
Category 3, Respiratory Irritation)
Classification for respiratory irritation is often based on a combination of human evidence,

animal studies, and supporting data. While no specific OECD guideline exists solely for

respiratory irritation, data can be derived from acute inhalation toxicity studies such as OECD

Test Guideline 403 or 436. However, for solids and non-volatile liquids, evidence often comes

from observations of respiratory effects in acute oral (OECD 420, 423, 425) or dermal toxicity

studies.[16][17]

Principle: This hazard is characterized by localized, reversible irritation of the respiratory tract

following exposure. Evidence can include clinical signs in animals such as dyspnea or

rhinorrhea, or histopathological findings of inflammation in the respiratory tract.

Methodology:

Test System: Typically involves rodents (e.g., rats).

Administration: For an acute oral study (e.g., OECD TG 423), the substance is

administered in a stepwise procedure to a small number of animals at one of several fixed
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dose levels (e.g., 300, 2000 mg/kg).[18]

Observation: Animals are observed for clinical signs of toxicity, including signs of

respiratory distress, for up to 14 days.

Classification: If transient signs of respiratory irritation are observed in well-conducted animal

studies, in the absence of more severe systemic toxicity, a GHS Category 3 classification

may be warranted.

Logical Workflow and Signaling Pathways
No specific signaling pathways for 2'-Bromoacetanilide-induced irritation have been

documented. The toxicity of acetanilide derivatives can be complex, sometimes involving

metabolic activation by cytochrome P450 enzymes to reactive intermediates.[19][20] However,

for topical irritation, the mechanism is more likely related to direct chemical-induced cell

damage and the subsequent release of inflammatory mediators.

The following diagram illustrates the logical workflow for classifying a chemical like 2'-
Bromoacetanilide under the GHS framework based on available data and standardized

testing strategies.
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Data Gathering & Analysis

In Vitro / In Vivo Testing Strategy

Hazard Classification & Communication

Existing Human & Animal Data
Phys-Chem Properties

(Q)SAR Models

Skin Irritation/Corrosion
(OECD TG 439/431)

Weight of Evidence

Eye Irritation/Damage
(e.g., OECD TG 437 BCOP)
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Caption: GHS hazard classification workflow for 2'-Bromoacetanilide.

Conclusion
2'-Bromoacetanilide is classified under GHS as a substance that causes skin irritation

(Category 2), serious eye irritation (Category 2), and may cause respiratory irritation (STOT SE
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Category 3). While specific quantitative toxicological data are lacking, these classifications are

derived from standardized testing protocols that evaluate the substance's potential to cause

reversible damage to biological tissues. Professionals handling this compound must adhere to

the prescribed precautionary statements, including the use of appropriate personal protective

equipment (gloves, eye protection) and ensuring adequate ventilation to mitigate the risks of

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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